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Compound of Interest

Compound Name: cis-4-Hexen-1-ol

Cat. No.: B1205818 Get Quote

Physical Properties of cis-4-Hexen-1-ol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of cis-4-
Hexen-1-ol, specifically its boiling point and density. The information is presented to support

research and development activities where this compound is of interest.

Core Physical Properties
cis-4-Hexen-1-ol is a colorless liquid with the chemical formula C₆H₁₂O.[1][2][3] It is

recognized for its potent, green vegetable-like aroma and is utilized in the flavor and fragrance

industry.[4][5][6] A comprehensive understanding of its physical characteristics is crucial for its

application in various scientific and industrial fields.

Quantitative Data Summary
The boiling point and density of cis-4-Hexen-1-ol have been reported across various sources.

The following table summarizes these key physical constants for easy reference and

comparison.
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Physical Property Value Conditions

Boiling Point 158 - 159 °C @ 760 mmHg

159 - 160 °C @ 760 mmHg[5][6][7]

158 °C Not specified

Density 0.840 - 0.860 g/mL @ 20 °C[4]

0.854 - 0.858 g/mL @ 25 °C[6]

0.857 g/mL Not specified

Experimental Protocols
The determination of the physical properties of a liquid compound like cis-4-Hexen-1-ol follows

established laboratory protocols. Below are detailed methodologies for ascertaining boiling

point and density.

Boiling Point Determination (Capillary Method)
The capillary method is a common and effective technique for determining the boiling point of a

liquid.[8][9][10]

Apparatus:

Heating apparatus (e.g., oil bath or heating block)[11]

Thermometer

Small test tube

Capillary tube (sealed at one end)

Beaker

Procedure:

A small amount of the liquid sample (cis-4-Hexen-1-ol) is placed into the small test tube.
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The capillary tube, with its open end facing down, is inserted into the liquid in the test tube.

The test tube is then attached to a thermometer, ensuring the bulb of the thermometer is

level with the liquid sample.

The entire assembly is placed in a heating bath.

The bath is heated gently. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

The temperature at which a rapid and continuous stream of bubbles emerges is noted. This

is the boiling point of the liquid.[9]

Density Determination (Pycnometer or Hydrometer
Method)
The density of a liquid can be accurately measured using a pycnometer or a hydrometer.[12] A

straightforward method involving mass and volume measurements is also commonly

employed.[13][14][15]

Apparatus:

Graduated cylinder or volumetric flask

Electronic balance

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic

balance.[13]

A specific volume of cis-4-Hexen-1-ol is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[13]

The combined mass of the graduated cylinder and the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the combined mass.[13]
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The density is calculated by dividing the mass of the liquid by its volume.[12]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for identifying and characterizing the

physical properties of a chemical compound such as cis-4-Hexen-1-ol.
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Caption: Workflow for determining physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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